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Abstract
CH6953755 is a potent, orally active, and highly selective inhibitor of YES1 kinase, a member

of the SRC family of protein tyrosine kinases.[1][2][3][4] It demonstrates significant antitumor

activity in preclinical models, particularly in cancers characterized by YES1 gene amplification.

[1][2][5] These application notes provide detailed protocols for in vitro cell culture experiments

to evaluate the efficacy and mechanism of action of CH6953755. The included methodologies

cover cell proliferation assays, analysis of target engagement via Western blotting, and

assessment of downstream signaling pathway modulation.

Introduction
YES1, a non-receptor tyrosine kinase, is implicated in various cellular processes, including cell

growth, survival, and migration.[6] Dysregulation of YES1 activity, often through gene

amplification, is an oncogenic driver in several cancer types, such as esophageal, lung, and

head and neck cancers.[5] CH6953755 presents a targeted therapeutic strategy by selectively

inhibiting YES1 kinase activity.[3][7] This document outlines standardized in vitro protocols to

facilitate the investigation of CH6953755's effects on cancer cell lines.
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CH6953755 selectively binds to the ATP-binding site of YES1 kinase, inhibiting its catalytic

activity. A key marker of YES1 activation is its autophosphorylation at tyrosine 426 (Tyr426).[1]

[2] Treatment with CH6953755 effectively prevents this autophosphorylation, leading to the

suppression of downstream signaling pathways.[1][2] One of the critical downstream effectors

of YES1 is the transcriptional coactivator Yes-associated protein 1 (YAP1).[2][5] YES1-

mediated activation of YAP1 contributes to the proliferation of YES1-amplified cancers.[2][5]

CH6953755 has been shown to inhibit the transcriptional activity of the YAP1/TEAD complex.

[1]
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Caption: Mechanism of action of CH6953755 in the YES1/YAP1 signaling pathway.
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Quantitative Data Summary
Parameter Cell Line Genotype Value Reference

IC50 (Kinase

Assay)
- - 1.8 nM [1][2][3][4][7]

IC50 (Cell

Growth)
KYSE70 YES1 amplified < 10 nM [8]

OACP4 C YES1 amplified ~ 10 nM [8]

K562
Non-YES1

amplified
> 1 µM [8]

Effective

Concentration

(Cell Growth

Inhibition)

YES1-amplified

cancer cell lines
YES1 amplified 0.001 - 1 µM [1]

Effective

Concentration (p-

YES1 Inhibition)

KYSE70 YES1 amplified
0.001 - 1 µM (2

hours)
[1]

Effective

Concentration

(TEAD Reporter

Assay)

KYSE70, RERF-

LC-AI
YES1 amplified 0.1, 0.3, 1, 3 µM [1]

Experimental Protocols
Cell Proliferation Assay
This protocol is designed to determine the effect of CH6953755 on the proliferation of adherent

cancer cell lines.

Materials:

YES1-amplified (e.g., KYSE70, OACP4 C) and non-YES1-amplified (e.g., K562) cancer cell

lines
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Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% Penicillin-

Streptomycin)

CH6953755 (stock solution in DMSO)

96-well cell culture plates

Cell viability reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay)

Plate reader

Procedure:

Cell Seeding:

Trypsinize and count cells.

Seed cells in a 96-well plate at a density of 2,000-5,000 cells per well in 100 µL of

complete medium.

Incubate overnight at 37°C, 5% CO2.

Compound Treatment:

Prepare serial dilutions of CH6953755 in complete medium. A typical concentration range

is 0.001 to 10 µM. Include a DMSO-only vehicle control.

Add 100 µL of the diluted compound or vehicle to the appropriate wells.

Incubate for 4 days at 37°C, 5% CO2.[1][8]

Cell Viability Measurement:

Equilibrate the plate and the cell viability reagent to room temperature.

Add the cell viability reagent to each well according to the manufacturer's instructions.

Measure luminescence using a plate reader.
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Data Analysis:

Normalize the data to the vehicle-treated control wells.

Plot the normalized data against the logarithm of the CH6953755 concentration and fit a

dose-response curve to determine the IC50 value.

Western Blot for Phospho-YES1 (Tyr426)
This protocol assesses the direct target engagement of CH6953755 by measuring the

phosphorylation status of YES1.

Materials:

Cancer cell lines (e.g., KYSE70)

Complete cell culture medium

CH6953755 (stock solution in DMSO)

6-well cell culture plates

RIPA lysis buffer with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Blocking buffer (e.g., 5% BSA in TBST)

Primary antibodies: anti-phospho-YES1 (Tyr426), anti-total YES1, anti-GAPDH or β-actin

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system
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Procedure:

Cell Treatment:

Seed cells in 6-well plates and grow to 70-80% confluency.

Treat cells with various concentrations of CH6953755 (e.g., 0.01, 0.1, 1 µM) and a vehicle

control for 2 hours.[1][8]

Protein Extraction:

Wash cells with ice-cold PBS and lyse with RIPA buffer.

Scrape the cells and collect the lysate. Centrifuge to pellet cell debris.

Determine protein concentration using a BCA assay.

Western Blotting:

Denature protein lysates and load equal amounts onto an SDS-PAGE gel.

Separate proteins by electrophoresis and transfer to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at

room temperature.

Wash the membrane and apply the chemiluminescent substrate.

Capture the signal using an imaging system.

TEAD Reporter Assay
This assay measures the transcriptional activity of the YAP1/TEAD complex, a downstream

effector of YES1 signaling.
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Materials:

Cancer cell lines (e.g., KYSE70, RERF-LC-AI)

TEAD reporter plasmid (e.g., pGL4.31[luc2P/Gal4UAS/Hygro]) and a constitutively active

Renilla luciferase control plasmid.

Transfection reagent

Complete cell culture medium

CH6953755 (stock solution in DMSO)

96-well cell culture plates

Dual-luciferase reporter assay system

Luminometer

Procedure:

Transfection:

Co-transfect cells with the TEAD reporter plasmid and the Renilla control plasmid using a

suitable transfection reagent.

Seed the transfected cells into a 96-well plate and allow them to attach overnight.

Compound Treatment:

Treat the cells with a range of CH6953755 concentrations (e.g., 0.1, 0.3, 1, 3 µM) and a

vehicle control.[1]

Incubate for 24-48 hours.

Luciferase Assay:

Lyse the cells and measure both firefly and Renilla luciferase activity using a dual-

luciferase reporter assay system and a luminometer.
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Data Analysis:

Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

Express the results as a percentage of the vehicle-treated control.
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Caption: General experimental workflow for the in vitro evaluation of CH6953755.

Storage and Handling
CH6953755 is typically supplied as a solid. For long-term storage, it is recommended to store

the solid compound at -20°C. Stock solutions should be prepared in DMSO and can be stored

at -20°C for up to one year or at -80°C for up to two years.[1] Avoid repeated freeze-thaw

cycles. When preparing working solutions for cell-based assays, dilute the DMSO stock

solution in the appropriate cell culture medium. Ensure the final DMSO concentration in the

culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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